Cas no 2418674-13-0 (5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methoxy-, methyl ester, hydrochloride (1:1))

• Product Name: 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methoxy-, methyl ester, hydrochloride (1:1)
• CAS No: 2418674-13-0
• MF: C₁₂H₁₆ClNO₃
• MW: 257.713342666626
• CID: 6494397
• Update Time: 2025-05-20

5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methoxy-, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methoxy-, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C12H15NO3.ClH/c1-15-11-4-3-9(12(14)16-2)8-5-6-13-7-10(8)11;/h3-4,13H,5-7H2,1-2H3;1H
• InChI Key： DRNDZOZXVDOCPL-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=C2CNCCC=12)(=O)OC.Cl

Additional information on 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methoxy-, methyl ester, hydrochloride (1:1)

Research Brief on 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methoxy-, methyl ester, hydrochloride (1:1) (CAS: 2418674-13-0)

The compound 5-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-8-methoxy-, methyl ester, hydrochloride (1:1) (CAS: 2418674-13-0) has recently gained attention in chemical biology and medicinal chemistry research due to its potential pharmacological properties. This tetrahydroisoquinoline derivative represents an important scaffold in drug discovery, particularly for central nervous system (CNS) targets and antimicrobial applications.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemistry and salt formation. The hydrochloride salt form (1:1 ratio) has shown improved solubility and stability compared to the free base, making it more suitable for pharmacological evaluation. The methoxy group at position 8 and the ester functionality contribute to the molecule's unique physicochemical properties and biological activity profile.

In vitro screening data from 2023-2024 indicates that this compound exhibits moderate affinity for several neurotransmitter receptors, including serotonin and dopamine receptors, with IC50 values in the low micromolar range. The tetrahydroisoquinoline core structure is known to interact with various biological targets, and the specific substitution pattern in this derivative appears to modulate its selectivity profile.

Current research efforts are exploring structure-activity relationships (SAR) around this scaffold, with particular focus on modifications to the methoxy group and ester functionality. Preliminary results suggest that these moieties significantly influence both the pharmacokinetic properties and target engagement of the molecule. The hydrochloride salt form (CAS: 2418674-13-0) has become the preferred form for further development due to its consistent crystallization behavior and improved handling properties.

Recent patent filings (2023-2024) have disclosed novel synthetic routes to this compound with improved yields and purity. One particularly efficient method involves a Pictet-Spengler cyclization followed by selective methylation and salt formation. These advances in synthesis have enabled more extensive biological evaluation of this interesting compound.

Future research directions for this compound include detailed pharmacokinetic studies, expanded target profiling, and exploration of potential therapeutic applications in neurological disorders. The unique combination of structural features in this tetrahydroisoquinoline derivative continues to make it an attractive subject for medicinal chemistry research and potential drug development.